Cas no 1805949-68-1 (Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate)

• Product Name: Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate
• CAS No: 1805949-68-1
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4948025
• Update Time: 2025-09-26

Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)11-5-9(6-13)4-10(7-14)8(11)2/h4-5H,3,6H2,1-2H3
• InChI Key： NGLYJSRGXCKPGQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1